1-Propene, 3-bromo-2-[(1,1-dimethylethyl)sulfonyl]-

• CAS No.: 97147-24-5
• Molecular Formula: C7H13BrO2S
• Molecular Weight: 241.15 g/mol
• IUPAC Name: 2-(3-bromoprop-1-en-2-ylsulfonyl)-2-methylpropane
• InChI: InChI=1S/C7H13BrO2S/c1-6(5-8)11(9,10)7(2,3)4/h1,5H2,2-4H3
• InChI Key: RHICPTUSXIFNEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C(=C)CBr

Description

1-Propene, 3-bromo-2-[(1,1-dimethylethyl)sulfonyl]- is a useful research compound. Its molecular formula is C7H13BrO2S and its molecular weight is 241.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.78 g (0.052 mol) of 1,3-dibromo-2-(t-butylsulfonyl) propane and 14 mL (0.12 mol) of 2,6-lutidine in 55 mL of CH2Cl2 was refluxed for 75 minutes. The solution was allowed to cool to room temperature and extracted with three 80-mL portions of 5% HCl followed by 80 mL of water. The organic layer was dried over MgSO41 filtered, and the solvent removed in vacuo from a water bath at 45° C. to give 11.46 g (91%) of the allyl bromide as a white solid, mp 40.5°-42.0° C., which was used without further purification.